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Compound of Interest

Compound Name: 4-Methoxy-4-methyl-2-pentanol
CAS No.: 141-73-1
Cat. No.: B086042
Get Quote
. J

Application Note: Trace Analysis and Quantification of 4-Methoxy-4-methyl-2-pentanol

Part 1: Introduction & Physicochemical Context

4-Methoxy-4-methyl-2-pentanol (CAS: 141-73-1), historically known by the trade name Pent-
Oxaol, is a specialized solvent and intermediate utilized in the synthesis of high-performance
coatings, agrochemicals, and pharmaceutical active ingredients (APIs).[1] Structurally, it
combines a secondary alcohol with a sterically hindered ether linkage, imparting unique
solubility properties—bridging the gap between aqueous and organic matrices.[2]

In drug development, it often appears as a process-related impurity (PRI) arising from the
methylation of diacetone alcohol or the reduction of mesityl oxide derivatives.[2] Due to its
moderate boiling point (~164°C) and polarity, it challenges standard volatile solvent methods
(like USP <467>), often requiring optimized gas chromatography (GC) protocols for reliable
guantification.[2]

Physicochemical Profile
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Property Value Analytical Implication
Molecular Formula C7H1602 MW = 132.20 g/mol
Requires intermediate GC
Boiling Point 163-164°C oven ramps; amenable to
Headspace (HS) at >100°C.
Polarit Moderate (LogP ~0.8-1.[2][3] Compatible with DB-624 and
olari
Y [411) DB-WAX phases.[2][4]
) Diluents: DMSO, DMAc, or
. Water (Partial/Good), Alcohols, _
Solubility Methanol are ideal for sample

Ethers

prep.[2]

Key Fragments (MS)

m/z 43, 59, 73 (Base Peak)

m/z 73 is critical for SIM mode
detection.[2]

Part 2: Analytical Protocols

Method A: GC-FID for Routine Quantification (Purity &
High-Level Impurities)

Recommended for raw material assay or process monitoring where the analyte is >0.05%.

Rationale: The Flame lonization Detector (FID) provides a wide linear dynamic range and

robust response for carbon-containing compounds.[2] A DB-624 (USP G43) column is selected

for its industry-standard ability to separate volatile solvents and alkoxy-alcohols.[2]

Instrument Parameters:

System: Agilent 7890/8890 GC or equivalent.

Inlet: Split/Splitless @ 220°C.

Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

Detector: FID @ 250°C; Hz flow: 30 mL/min; Air flow: 400 mL/min; Makeup (N2): 25 mL/min.

Liner: Ultra Inert Split Liner with glass wool (to prevent discrimination of high boilers).[2]
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Column Configuration:

» Stationary Phase: 6% Cyanopropylphenyl / 94% Dimethylpolysiloxane (e.g., DB-624, ZB-
624).

e Dimensions: 30 m x 0.32 mm ID x 1.8 um film thickness.[2]

o Note: Thicker film (1.8 um) improves peak shape for polar alcohols.[2]

Temperature Program:

Stage Rate (°C/min) Temperature (°C) Hold Time (min)
Initial - 40 5.0
Ramp 1 10 180 0.0
Ramp 2 20 240 5.0

| Total Run ||| 24.0 min |
Standard Preparation:

o Stock Solution: Weigh 100 mg 4-Methoxy-4-methyl-2-pentanol into a 100 mL volumetric
flask. Dilute to volume with Dimethyl Sulfoxide (DMSO).

e Internal Standard (ISTD): Add 1-Octanol or Cyclohexanol (approx. 1 mg/mL) to correct for
injection variability.

 Linearity Standards: Prepare concentrations at 10, 50, 100, 500, and 1000 pg/mL.

Method B: GC-MS for Trace Impurity Identification

Recommended for genotoxic impurity screening or unknown identification.

Rationale: Mass Spectrometry is required when sensitivity below 10 ppm is needed or matrix
interference is suspected.[2] The m/z 73 ion (cleavage adjacent to the methoxy/methyl group)
is highly specific.[2]
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MS Acquisition Parameters:

Source Temp: 230°C.

Quad Temp: 150°C.

Transfer Line: 250°C.[2]

Scan Mode:
o Full Scan: 35-300 amu (for identification).[2]
o SIM (Selected lon Monitoring): Target m/z73 (Quant), 59, 43 (Qualifiers).

Sample Preparation (Headspace - High Sensitivity): Since the boiling point is 164°C, static
headspace requires high incubation temperatures.

Solvent: DMSO or DMAc.

Incubation: 110°C for 20 minutes.

Syringe/Loop Temp: 120°C.

Injection Volume: 1.0 mL (Headspace).[2]

Part 3: Synthesis & Impurity Pathway (Visualization)

The presence of 4-Methoxy-4-methyl-2-pentanol typically indicates a specific synthetic route
involving acetone condensation derivatives.[2]

Methylation Reduction
Aldol Condensation Diacetone Alcohol Mel/Base or MeOH/Acid 4-Methoxy-4-methyl-2-pentanone H2/Catalyst or NaBH4 4-Methoxy-4-methyl-2-pentanol

(4-Hydroxy-4-methyl-2-pentanone) (Methylated Ketone) (Pent-Oxol)

Dehydratjon
(Side Reac‘;on)

Mesityl Oxide
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Click to download full resolution via product page

Caption: Synthetic origin of 4-Methoxy-4-methyl-2-pentanol showing precursor relationships

useful for impurity profiling.

Part 4: Validation & Troubleshooting
System Suitability Criteria

e Tailing Factor (Tf): Must be < 1.5. (If > 1.5, trim column inlet or switch to a fresh liner).[2]

o Resolution (Rs): > 2.0 between Target and Internal Standard (e.g., 1-Octanol).

o Precision: RSD < 2.0% for 6 replicate injections of the standard.

Common Issues & Solutions

Issue Probable Cause Corrective Action
) o Use Ultra Inert liners with wool.
Active sites in liner or column; ]
- ) ] [2] Ensure column is a "Wax"
Peak Tailing Hydroxyl group interaction.[2]

[4]

or "624" type, not non-polar
DB-1.

Low Sensitivity

High boiling point leads to

condensation in cool spots.[2]

Increase Inlet Temp to 240°C.
Ensure Transfer Line (GC-MS)
is >240°C.

Carryover

Analyte sticking to syringe or

septum.

Use 5+ solvent washes
(MeOH/DCM) between

injections.[2]
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¢ Agilent Technologies.GC Column Selection Guide for Volatile Solvents (DB-624).[Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [analytical methods for 4-Methoxy-4-methyl-2-pentanol
detection]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086042/docs#analytical-methods-for-4-methoxy-4-
methyl-2-pentanol-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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